Cas no 339276-34-5 (Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate
• CAS No: 339276-34-5
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• MDL: MFCD00664522
• CID: 92763
• PubChem ID: 2763914
• Update Time: 2025-05-26

Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate
• 1-(6-chloro-3-pyridazinyl)-4-Piperidinecarboxylic acid
• Methyl 1-(6-chloro-3-pyridazinyl)-4-piperidinecarboxylate
• METHYL 1-(6-CHLORO-3-PYRIDAZINYL)PIPERIDINE-4-CARBOXYLATE
• AC1MC90C
• ACMC-20a342
• CTK4H1476
• MolPort-000-489-864
• Oprea1_069019
• HMS2658J22
• SY005708
• AKOS000271228
• F3173-0011
• SMR000334230
• 1-(6-chloro-pyridazin-3-yl)piperidine-4-carboxylic acid methyl ester
• MLS000720873
• 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylic acid methyl ester
• AR3380
• VU0314477-2
• CHEMBL1502606
• CS-0172516
• Methyl1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate
• FT-0680365
• 5,5-METHYLENEDISALICYLICACID
• HMS1659D15
• DTXSID20377201
• 4J-917
• A875145
• SDCCGMLS-0065783.P001
• MFCD00664522
• J-521728
• 339276-34-5
• BBL009990
• STK711110
• AS-871/43306871
• DB-014653

• MDL： MFCD00664522
• Inchi： 1S/C11H14ClN3O2/c1-17-11(16)8-4-6-15(7-5-8)10-3-2-9(12)13-14-10/h2-3,8H,4-7H2,1H3
• InChI Key： HPDABTZAYLFFDV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 255.07700
• Monoisotopic Mass: 255.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 55.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.293
• Melting Point: 98-100°C
• Boiling Point: 436.2 ℃ at 760 mmHg
• Flash Point: 217.6 °C
• PSA: 55.32000
• LogP: 1.58440
• Solubility: Not determined

Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate

Comprehensive Overview of Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate (CAS No. 339276-34-5)

Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate (CAS No. 339276-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine-4-carboxylate backbone and 6-chloropyridazin-3-yl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate is reflected in its applications across modern medicinal chemistry and crop protection. Researchers are increasingly exploring its potential as a scaffold for novel pharmaceuticals, leveraging its ability to modulate biological targets. In agrochemicals, its chloropyridazine derivative properties are being investigated for pest control solutions, aligning with the global demand for sustainable agriculture practices.

One of the key advantages of CAS No. 339276-34-5 lies in its synthetic adaptability. The methyl ester group facilitates further functionalization, enabling chemists to tailor the compound for specific applications. Recent studies highlight its role in the design of GABA receptor modulators, a hot topic in neuroscience due to their implications in anxiety and epilepsy treatments. This aligns with the surge in searches for "new GABAergic compounds" and "piperidine-based drug candidates" in scientific databases.

From an industrial perspective, Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate is synthesized through optimized routes that emphasize atom economy and green chemistry principles—topics dominating contemporary chemical manufacturing discussions. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, addressing the pharmaceutical industry's stringent standards. These aspects resonate with frequently searched terms like "high-purity chemical synthesis" and "NMR characterization of heterocycles."

The stability profile of CAS No. 339276-34-5 under various conditions has also been a focus of recent investigations. Its hydrolytic stability and thermal degradation patterns are essential for formulation scientists, particularly in the context of oral drug delivery systems. This connects with trending queries such as "improving drug bioavailability" and "heterocyclic compound stability," underscoring the compound's relevance to current research challenges.

In the realm of intellectual property, patents involving Methyl 1-(6-chloropyridazin-3-yl)piperidine-4-carboxylate often cite its utility in protease inhibition and kinase signaling pathways—areas with high commercial potential. The compound's structure-activity relationship (SAR) studies are frequently referenced in publications exploring cancer therapeutics and anti-inflammatory agents, topics that consistently rank high in academic search engines.

Looking ahead, the demand for CAS No. 339276-34-5 is expected to rise, driven by its multifaceted applications and the pharmaceutical industry's pursuit of next-generation small molecule drugs. Its compatibility with combinatorial chemistry techniques positions it as a strategic asset for high-throughput screening programs. As researchers continue to decode its pharmacophore features, this compound is poised to remain at the forefront of innovative therapeutic development.